Cas no 61703-93-3 (Quinoline, 8-ethoxy-2-methyl-)

Quinoline, 8-ethoxy-2-methyl- structure
Quinoline, 8-ethoxy-2-methyl- structure
Product Name:Quinoline, 8-ethoxy-2-methyl-
CAS No:61703-93-3
MF:C12H13NO
MW:187.237723112106
CID:469365
PubChem ID:1845424
Update Time:2025-04-19

Quinoline, 8-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-ethoxy-2-methyl-
    • 8-ethoxy-2-methylquinoline
    • DTXSID70365370
    • SCHEMBL4137529
    • 61703-93-3
    • CHEMBL2321988
    • IXYZTQJBAJFGKP-UHFFFAOYSA-N
    • Inchi: 1S/C12H13NO/c1-3-14-11-6-4-5-10-8-7-9(2)13-12(10)11/h4-8H,3H2,1-2H3
    • InChI Key: IXYZTQJBAJFGKP-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC2=CC=C(C)N=C21

Computed Properties

  • Exact Mass: 187.09979
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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